Cas no 1219967-95-9 (1-3-Chloro-5-(trifluoromethyl)pyridin-2-ylazepane)

• Product Name: 1-3-Chloro-5-(trifluoromethyl)pyridin-2-ylazepane
• CAS No: 1219967-95-9
• MF: C₁₂H₁₄ClF₃N₂
• MW: 278.701172351837
• MDL: MFCD13561841
• CID: 4578642
• Update Time: 2025-05-20

1-3-Chloro-5-(trifluoromethyl)pyridin-2-ylazepane Chemical and Physical Properties

Names and Identifiers

• 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-azepane
• 1H-Azepine, 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hexahydro-
• 1-3-Chloro-5-(trifluoromethyl)pyridin-2-ylazepane

• MDL： MFCD13561841
• Inchi： 1S/C12H14ClF3N2/c13-10-7-9(12(14,15)16)8-17-11(10)18-5-3-1-2-4-6-18/h7-8H,1-6H2
• InChI Key： LDIHBRQQFFJBKX-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C(F)(F)F)C=C2Cl)CCCCCC1

Additional information on 1-3-Chloro-5-(trifluoromethyl)pyridin-2-ylazepane

Introduction to 1-3-Chloro-5-(trifluoromethyl)pyridin-2-ylazepane (CAS No. 1219967-95-9)

1-3-Chloro-5-(trifluoromethyl)pyridin-2-ylazepane is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1219967-95-9, represents a fusion of pyridine and azepane moieties, each contributing distinct pharmacophoric features that make it a promising candidate for drug discovery and development. The presence of both chloro and trifluoromethyl substituents enhances its potential as an intermediate in synthesizing bioactive molecules with enhanced metabolic stability and binding affinity.

The structural framework of 1-3-Chloro-5-(trifluoromethyl)pyridin-2-ylazepane combines the electron-deficient nature of the pyridine ring with the saturated, bicyclic structure of azepane. This combination is particularly intriguing because it allows for diverse interactions with biological targets, including enzymes and receptors. The chloro group at the 3-position of the pyridine ring introduces a site for further functionalization, while the trifluoromethyl group at the 5-position increases lipophilicity and reduces metabolic susceptibility, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. 1-3-Chloro-5-(trifluoromethyl)pyridin-2-ylazepane has emerged as a key intermediate in synthesizing compounds that target neurological disorders, inflammation, and cancer. Its ability to modulate biological pathways while maintaining structural integrity makes it an attractive scaffold for medicinal chemists. The compound’s dual functionality—combining the electron-withdrawing effects of halogen substituents with the rigid bicyclic core—has been leveraged to design molecules with enhanced binding interactions.

One of the most compelling aspects of 1-3-Chloro-5-(trifluoromethyl)pyridin-2-ylazepane is its potential in developing next-generation antiviral agents. The pyridine moiety is known to interact favorably with viral proteases and polymerases, while the azepane ring provides steric hindrance that can improve drug efficacy. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various viral enzymes, suggesting its utility in combating emerging infectious diseases. The trifluoromethyl group further enhances these properties by improving solubility and reducing susceptibility to rapid degradation.

The synthesis of 1-3-Chloro-5-(trifluoromethyl)pyridin-2-ylazepane involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the functionalization of a pyridine precursor followed by azepane ring closure. Advanced catalytic methods have been employed to achieve high yields and purity, ensuring that the final product is suitable for downstream applications. The chloro and trifluoromethyl groups are introduced through carefully controlled reactions that preserve the integrity of the core structure, allowing for subsequent derivatization without compromising stability.

From a computational chemistry perspective, 1-3-Chloro-5-(trifluoromethyl)pyridin-2-ylazepane has been extensively studied to understand its molecular interactions and pharmacological effects. Molecular docking simulations have revealed that this compound can bind effectively to a variety of biological targets, including kinases and transcription factors. These findings have guided the design of more potent analogs with improved selectivity and potency. The integration of machine learning algorithms has further accelerated the discovery process by predicting optimal modifications based on large datasets of known bioactive compounds.

The pharmaceutical industry has shown particular interest in 1-3-Chloro-5-(trifluoromethyl)pyridin-2-ylazepane due to its potential in treating chronic diseases characterized by inflammation and oxidative stress. Preclinical studies have indicated that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. Additionally, its ability to cross the blood-brain barrier has opened up possibilities for treating neurodegenerative disorders like Alzheimer’s disease and Parkinson’s disease. These findings underscore its significance as a lead compound in drug development pipelines.

In conclusion, 1-3-Chloro-5-(trifluoromethyl)pyridin-2-ylazepane (CAS No. 1219967-95-9) represents a cutting-edge chemical entity with broad applications in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility, make it an invaluable tool for designing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.